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Compound of Interest

Compound Name:
Ethyl 3,5-dimethylpyrazole-4-

carboxylate hydrochloride

CAS No.: 1305320-57-3

Cat. No.: B596849

Get Quote

3,5-Dimethylpyrazole (3,5-DMP) is a heterocyclic organic compound featuring a five-membered

pyrazole ring with two methyl groups at positions 3 and 5.[1] With the chemical formula

(CH₃C)₂CHN₂H, this white crystalline solid serves as a foundational building block in numerous

areas of chemical science and industry.[1][2] Its unique structural and electronic properties,

including the presence of both a basic (pyridine-like) and an acidic (pyrrole-like) nitrogen atom,

impart a rich and versatile reactivity.[3] This duality allows for facile derivatization and makes

3,5-DMP an invaluable precursor for a wide array of functional molecules.

This guide provides a comprehensive overview of 3,5-dimethylpyrazole compounds, delving

into their synthesis, coordination chemistry, and extensive applications in medicinal chemistry,

industrial processes, and agriculture. It is intended for researchers, scientists, and

professionals in drug development seeking to leverage the potential of this remarkable scaffold.

Table 1: Physicochemical Properties of 3,5-Dimethylpyrazole
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Property Value Reference

IUPAC Name 3,5-dimethyl-1H-pyrazole [2]

CAS Number 67-51-6 [2]

Molecular Formula C₅H₈N₂ [2]

Molar Mass 96.13 g/mol [2]

Appearance
White solid / Pellets or Large

Crystals
[1][2]

Melting Point 107.5 °C [1]

Boiling Point 218 °C [1]

Core Synthesis and Derivatization Strategies
The primary and most direct route to the 3,5-dimethylpyrazole core is the condensation

reaction between acetylacetone (2,4-pentanedione) and a hydrazine source.[1][4] This reaction

is robust, high-yielding, and forms the basis for producing the parent heterocycle.

Causality in Synthesis: The choice of hydrazine source (e.g., hydrazine hydrate vs. hydrazine

sulfate) can be critical. While hydrazine hydrate is common, the reaction can sometimes be

vigorous.[4] Using hydrazine sulfate in an aqueous alkali medium is often preferred for better

reaction control. The mechanism involves the initial formation of a hydrazone intermediate from

one of the ketone groups, followed by an intramolecular cyclization and dehydration to yield the

stable aromatic pyrazole ring.
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General Synthesis of 3,5-Dimethylpyrazole
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Caption: Inhibition of PDE4 by 3,5-DMP derivatives increases cAMP levels.

Table 2: Biological Activity of Select 3,5-DMP Derivatives as PDE4B Inhibitors

Compound Target IC₅₀ (μM)
Key Structural
Feature

Reference

Compound If PDE4B 1.7

5-phenyl-2-furan

moiety with p-

methoxy group

[5][6]

Compound 4c PDE4B 1.6

Hydrazide

scaffold and

substituted

benzene ring

[5]

Role in Coordination Chemistry and Catalysis
3,5-Dimethylpyrazole is a highly effective ligand in coordination chemistry. [1][7]It can

coordinate to metal ions as a neutral molecule or, after deprotonation, as the 3,5-

dimethylpyrazolide anion. This versatility allows it to participate in the formation of a wide range

of metal complexes with diverse structures, from mononuclear species to complex polymers.

[8] Key Ligand Systems:

Scorpionate Ligands: 3,5-DMP is the precursor to the widely studied tris(pyrazolyl)borate

ligands (Tp), which are tripodal ligands that coordinate to a metal center in a facial manner,
leaving three other coordination sites available for catalysis or further reaction. [1] Metal

Complexes: It readily forms complexes with transition metals like zinc, cobalt, and copper. [8]

[9]Structural studies of zinc complexes have shown that 3,5-DMP can lead to various

coordination geometries (N₂O₂, N₃O, N₄) and form structures ranging from simple monomers

to extended chains. [8] These metal complexes are not merely structural curiosities; many

exhibit significant catalytic activity. For example, cobalt and copper complexes incorporating

3,5-DMP have been shown to be active catalysts for the oxidation of alkanes like

cyclohexane and cyclopentane. [9]

Caption: Schematic of 3,5-DMP coordinating to a metal center (M).
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Industrial and Agricultural Applications
Beyond the laboratory and pharmaceutical development, 3,5-DMP has found practical

applications in several industries.

Isocyanate Blocking Agent: In the coatings industry, 3,5-DMP is used as a blocking agent for

isocyanates in thermosetting systems like automotive paints and coil coatings. [7]It reacts

with the isocyanate group to form a thermally labile adduct. This prevents the isocyanate

from reacting at room temperature, providing stability and a longer pot life. Upon heating, the

3,5-DMP is released (deblocking), freeing the isocyanate to react and cure the coating. This

allows for lower curing temperatures, saving energy and costs. [7][10]

Nitrification Inhibitor: In agriculture, 3,5-DMP has been identified as an effective nitrification

inhibitor. [10]It slows down the bacterial conversion of ammonium (NH₄⁺) to nitrate (NO₃⁻) in

the soil. This is beneficial because ammonium is less prone to leaching and denitrification

than nitrate, leading to more efficient nitrogen uptake by crops and reduced environmental

pollution from nitrate runoff and nitrous oxide (N₂O) emissions. [10]

Synthetic Intermediate: 3,5-DMP also serves as a versatile intermediate for the synthesis of

organic dyestuffs and photochemicals.

Conclusion and Future Outlook
3,5-Dimethylpyrazole is a compound of remarkable versatility. From its straightforward

synthesis to its privileged role in medicinal chemistry and its practical utility in industrial

applications, the 3,5-DMP scaffold continues to be a focal point of chemical research. Its

proven success as a pharmacophore, particularly in the development of PDE4 inhibitors,

underscores its potential for discovering new therapeutics. In coordination chemistry, the

development of novel 3,5-DMP-based ligands and catalysts remains a fertile area of

investigation. As synthetic methodologies become more advanced and our understanding of

biological systems deepens, the applications for 3,5-dimethylpyrazole and its derivatives are

poised to expand even further, solidifying its status as a cornerstone of modern heterocyclic

chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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